Cas no 1374573-13-3 (2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile)

2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile is a fluorinated aromatic nitrile compound featuring a propanone substituent at the meta position relative to the nitrile group. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both fluorine and nitrile groups enhances its reactivity, enabling selective functionalization in cross-coupling reactions or nucleophilic substitutions. The ketone moiety further expands its utility as a precursor for heterocyclic compounds. Its well-defined molecular architecture ensures consistent performance in multi-step synthetic routes, making it a preferred choice for researchers seeking precise modifications in complex molecular frameworks.

2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile structure

1374573-13-3 structure

Product Name:2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile

CAS No:1374573-13-3

MF:C₁₀H₈FNO

MW:177.175025939941

CID:5776729

PubChem ID:87429265

Update Time:2025-06-11

2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-5-(1-oxopropan-2-yl)benzonitrile
- 3-Cyano-4-fluorophenylpropanal
- 1374573-13-3
- SCHEMBL2729614
- EN300-1730419
- MZPLEFJMXCGPBT-UHFFFAOYSA-N
- 2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile
- Inchi： 1S/C10H8FNO/c1-7(6-13)8-2-3-10(11)9(4-8)5-12/h2-4,6-7H,1H3
- InChI Key： MZPLEFJMXCGPBT-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C#N)C(C=O)C

Computed Properties

Exact Mass: 177.058992041g/mol
Monoisotopic Mass: 177.058992041g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 40.9Å²

2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1730419-0.05g	2-fluoro-5-(1-oxopropan-2-yl)benzonitrile	1374573-13-3	0.05g	$959.0	2023-09-20
Enamine	EN300-1730419-0.1g	2-fluoro-5-(1-oxopropan-2-yl)benzonitrile	1374573-13-3	0.1g	$1005.0	2023-09-20
Enamine	EN300-1730419-0.25g	2-fluoro-5-(1-oxopropan-2-yl)benzonitrile	1374573-13-3	0.25g	$1051.0	2023-09-20
Enamine	EN300-1730419-0.5g	2-fluoro-5-(1-oxopropan-2-yl)benzonitrile	1374573-13-3	0.5g	$1097.0	2023-09-20
Enamine	EN300-1730419-1.0g	2-fluoro-5-(1-oxopropan-2-yl)benzonitrile	1374573-13-3	1g	$1142.0	2023-05-23
Enamine	EN300-1730419-2.5g	2-fluoro-5-(1-oxopropan-2-yl)benzonitrile	1374573-13-3	2.5g	$2240.0	2023-09-20
Enamine	EN300-1730419-5.0g	2-fluoro-5-(1-oxopropan-2-yl)benzonitrile	1374573-13-3	5g	$3313.0	2023-05-23
Enamine	EN300-1730419-10.0g	2-fluoro-5-(1-oxopropan-2-yl)benzonitrile	1374573-13-3	10g	$4914.0	2023-05-23
Enamine	EN300-1730419-1g	2-fluoro-5-(1-oxopropan-2-yl)benzonitrile	1374573-13-3	1g	$1142.0	2023-09-20
Enamine	EN300-1730419-5g	2-fluoro-5-(1-oxopropan-2-yl)benzonitrile	1374573-13-3	5g	$3313.0	2023-09-20

2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on 2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile

Recent Advances in the Study of 2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile (CAS: 1374573-13-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile (CAS: 1374573-13-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique chemical structure, featuring a fluorine atom and a nitrile group, contributes to its reactivity and binding affinity, making it a promising candidate for further exploration. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to efficiently produce this compound with high purity and yield.

In vitro and in vivo studies have demonstrated the compound's potential in modulating specific biological targets. For instance, preliminary data suggest that 2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile exhibits inhibitory activity against certain kinases involved in inflammatory and oncogenic pathways. These findings are supported by molecular docking studies, which reveal favorable interactions between the compound and the active sites of target proteins. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.

The therapeutic applications of 2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile are being explored in the context of various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Its ability to cross the blood-brain barrier, as indicated by recent pharmacokinetic studies, opens new avenues for its use in central nervous system (CNS)-targeted therapies. Additionally, its compatibility with prodrug strategies enhances its potential for clinical translation.

Despite these promising developments, challenges remain in the optimization of 2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile for clinical use. Issues such as metabolic stability, toxicity profiles, and formulation strategies need to be addressed through systematic structure-activity relationship (SAR) studies and preclinical evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 2-Fluoro-5-(1-oxopropan-2-yl)benzonitrile (CAS: 1374573-13-3) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and biological activities warrant further investigation to unlock its full therapeutic potential. Continued research and development efforts are expected to yield significant advancements in the coming years, positioning this compound as a valuable asset in the fight against various diseases.